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Abstract
1-Aminocyclohexanecarbonitrile, a key α-aminonitrile, serves as a pivotal precursor in a

multitude of organic transformations. Its unique structural combination of a primary amine and a

nitrile group on a cyclohexane scaffold makes it a versatile building block for the synthesis of

complex molecules, particularly in the realm of medicinal chemistry and materials science. This

guide provides a comprehensive overview of its synthesis, physical and chemical properties,

and its significant applications in organic synthesis, with a focus on its role in multicomponent

reactions for the construction of diverse heterocyclic scaffolds such as spirooxindoles. Detailed

experimental protocols and quantitative data are presented to facilitate its practical application

in the laboratory.

Introduction
The strategic importance of α-aminonitriles in organic synthesis is well-established, primarily

due to their direct lineage to α-amino acids, the fundamental constituents of proteins.[1][2] 1-
Aminocyclohexanecarbonitrile (CAS No: 5496-10-6) has emerged as a particularly valuable

intermediate owing to the conformational rigidity imparted by the cyclohexane ring.[3] This

feature is highly desirable in drug design for constraining the conformation of peptides and

other bioactive molecules.[4][5] This document aims to be a thorough resource for chemists,

providing essential data and methodologies related to this compound.
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Physicochemical Properties
A summary of the key physical and chemical properties of 1-Aminocyclohexanecarbonitrile
is provided in the table below. This data is crucial for its handling, storage, and application in

chemical reactions.[3][6][7][8][9]

Property Value

Molecular Formula C₇H₁₂N₂

Molecular Weight 124.18 g/mol [6]

Appearance White to off-white crystalline powder

Boiling Point 236.16 °C at 760 mmHg (estimated)[7][9]

Melting Point Not available

Solubility
Soluble in water (3.995e+004 mg/L at 25 °C,

estimated)[7][9]

logP (o/w) 0.537 (estimated)[7][9]

CAS Number 5496-10-6[6]

Spectroscopic Data
Spectroscopic analysis is fundamental for the characterization of 1-
Aminocyclohexanecarbonitrile. Below is a summary of available spectroscopic data.

Infrared (IR) Spectroscopy
The IR spectrum of 1-Aminocyclohexanecarbonitrile exhibits characteristic absorption bands

corresponding to its functional groups.[6]
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Functional Group
Characteristic Absorption
(cm⁻¹)

Notes

N-H Stretch (Amine) 3500 - 3300 (m)
Primary amines typically show

two bands in this region.[10]

C-H Stretch (Alkyl) 2950 - 2850 (m or s)
Characteristic of the

cyclohexane ring.[10]

C≡N Stretch (Nitrile) 2260 - 2220 (m)

A sharp, medium intensity

peak indicative of the nitrile

group.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.[6]

¹³C NMR Spectrum: Reference data for the ¹³C NMR spectrum of 1-
Aminocyclohexanecarbonitrile has been reported by K. Bailey and D. Legault in Organic

Magnetic Resonance, 15, 68(1981).[6]

(Note: Detailed chemical shift assignments for ¹H and ¹³C NMR were not readily available in the

searched literature. Researchers should perform their own spectral analysis for confirmation.)

Synthesis of 1-Aminocyclohexanecarbonitrile
The most common and efficient method for the synthesis of 1-Aminocyclohexanecarbonitrile
is the Strecker synthesis.[2][11][12] This multicomponent reaction involves the one-pot

condensation of a ketone (cyclohexanone), a source of ammonia, and a cyanide source.[13]

Strecker Synthesis: Reaction Pathway
The general mechanism of the Strecker synthesis for 1-Aminocyclohexanecarbonitrile is

depicted below.
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Caption: Strecker synthesis of 1-Aminocyclohexanecarbonitrile.

Experimental Protocol: Strecker Synthesis
This protocol is a generalized procedure based on the principles of the Strecker reaction.[1][2]

Materials:

Cyclohexanone

Ammonium chloride (NH₄Cl)

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

Ammonia solution (aqueous)

Methanol or Ethanol

Diethyl ether or other suitable extraction solvent

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

In a well-ventilated fume hood, dissolve ammonium chloride and sodium cyanide in an

aqueous ammonia solution with cooling in an ice bath.
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To this cooled solution, add cyclohexanone dropwise with vigorous stirring.

Allow the reaction mixture to stir at room temperature for several hours to overnight. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

After completion, extract the aqueous mixture with a suitable organic solvent (e.g., diethyl

ether) multiple times.

Combine the organic layers and wash with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

Filter off the drying agent and remove the solvent under reduced pressure to yield the crude

1-Aminocyclohexanecarbonitrile.

The product can be further purified by distillation under reduced pressure or by column

chromatography. A recent optimized method reports yields exceeding 90% with high purity.[3]

1-Aminocyclohexanecarbonitrile as a Precursor in
Organic Synthesis
1-Aminocyclohexanecarbonitrile is a valuable starting material for the synthesis of various

important organic molecules.

Hydrolysis to 1-Aminocyclohexanecarboxylic Acid
The α-aminonitrile can be readily hydrolyzed under acidic or basic conditions to afford the

corresponding α-amino acid, 1-aminocyclohexanecarboxylic acid.[1] This amino acid is a useful

building block in peptide synthesis.[4][5]

Reaction Pathway:

1-Aminocyclohexanecarbonitrile Protonated NitrileH₃O⁺ 1-Aminocyclohexanecarboxylic AcidH₂O, Δ

Click to download full resolution via product page
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Caption: Hydrolysis of 1-Aminocyclohexanecarbonitrile.

Experimental Protocol: Acid Hydrolysis

Reflux 1-Aminocyclohexanecarbonitrile with a strong acid, such as 6M hydrochloric acid,

for several hours.[12]

Monitor the reaction for the disappearance of the starting material.

After completion, cool the reaction mixture and neutralize with a base (e.g., ammonium

hydroxide) to precipitate the amino acid.

Collect the solid product by filtration, wash with cold water and then a small amount of

ethanol, and dry under vacuum.

Synthesis of Spirooxindoles
1-Aminocyclohexanecarbonitrile is a key component in multicomponent reactions for the

synthesis of spirooxindoles, a class of compounds with significant biological activities.[14][15]

[16] These reactions often involve isatin and its derivatives.[15][17]

Reaction Workflow:

Reactants

Isatin Derivative

One-Pot Reaction
(Solvent, Catalyst)

1-Aminocyclohexanecarbonitrile Third Component
(e.g., Dicarbonyl Compound)

Spirooxindole Derivative

Cyclization
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Click to download full resolution via product page

Caption: Multicomponent synthesis of spirooxindoles.

Experimental Protocol: Three-Component Synthesis of a Spirooxindole Derivative

This is a representative protocol based on similar reported multicomponent reactions.[15][17]

Materials:

Isatin

1-Aminocyclohexanecarbonitrile

A suitable third component (e.g., malononitrile, a 1,3-dicarbonyl compound)

A suitable solvent (e.g., ethanol, acetic acid)

A catalyst, if required (e.g., piperidine, acetic acid)

Procedure:

To a solution of isatin in the chosen solvent, add 1-Aminocyclohexanecarbonitrile and the

third component.

Add the catalyst, if necessary.

Stir the reaction mixture at room temperature or under reflux for the time required to

complete the reaction (monitored by TLC).

Upon completion, the product may precipitate out of the solution. If so, collect it by filtration.

If the product does not precipitate, cool the reaction mixture and pour it into ice-water.

Collect the resulting solid by filtration, wash with water, and dry.

The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).
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Applications in Drug Development
The rigid cyclohexane scaffold and the presence of reactive functional groups in 1-
Aminocyclohexanecarbonitrile and its derivatives make them attractive for drug discovery

and development. The derived 1-aminocyclohexanecarboxylic acid has been incorporated into

peptides to reduce their flexibility and enhance their biological activity and stability.[4][5]

Furthermore, the spirooxindole derivatives synthesized using 1-
Aminocyclohexanecarbonitrile as a precursor have shown a wide range of biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties.[16]

Conclusion
1-Aminocyclohexanecarbonitrile is a highly valuable and versatile precursor in organic

synthesis. Its straightforward synthesis via the Strecker reaction and its ability to participate in

various chemical transformations, particularly multicomponent reactions, provide access to a

wide array of complex and biologically relevant molecules. This guide has summarized the key

data and experimental protocols to underscore its importance and facilitate its use in the

synthesis of novel compounds for research, drug development, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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